![molecular formula C21H26N4O4 B2545926 (E)-3-(3,4-dimethoxyphenyl)-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)acrylamide CAS No. 1798404-92-8](/img/structure/B2545926.png)
(E)-3-(3,4-dimethoxyphenyl)-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)acrylamide
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Description
(E)-3-(3,4-dimethoxyphenyl)-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C21H26N4O4 and its molecular weight is 398.463. The purity is usually 95%.
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Scientific Research Applications
Hemoglobin Adducts of Acrylamide and Acrylonitrile
Studies have investigated the formation of hemoglobin adducts of acrylamide and acrylonitrile in populations exposed to acrylamide through occupational settings or smoking, providing a method for assessing exposure levels. For instance, Bergmark (1997) found that laboratory personnel working with polyacrylamide gel electrophoresis (PAGE) had significantly increased levels of acrylamide adducts compared to controls, indicating occupational exposure. This research underscores the utility of hemoglobin adducts as biomarkers for monitoring acrylamide exposure in various settings (Bergmark, 1997).
Metabolism and Toxicology
The metabolism of acrylamide in humans has been extensively studied, showing the formation of glycidamide as a metabolite, which is considered more toxicologically significant. Fennell et al. (2005) reported on the metabolism and hemoglobin adduct formation of acrylamide in humans following oral and dermal administration, highlighting the pathways through which acrylamide is processed in the body and the potential for genotoxic effects (Fennell et al., 2005).
properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-N-[(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O4/c1-15-12-17(24-21(23-15)25-8-10-29-11-9-25)14-22-20(26)7-5-16-4-6-18(27-2)19(13-16)28-3/h4-7,12-13H,8-11,14H2,1-3H3,(H,22,26)/b7-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KENIHBCRZPXIEP-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCOCC2)CNC(=O)C=CC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC(=N1)N2CCOCC2)CNC(=O)/C=C/C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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